![molecular formula C10H14N2O2S B2383037 2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide CAS No. 2095411-24-6](/img/structure/B2383037.png)
2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide” is a compound that belongs to the class of isoquinolines . Isoquinoline alkaloids are a large group of natural products in which 1,2,3,4-tetrahydroisoquinolines (THIQ) form an important class . These compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of isoquinoline derivatives often involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 . This process generates 3,4-dihydro isoquinoline derivatives .Molecular Structure Analysis
Isoquinoline moiety consists of a benzene ring fused to a pyridine ring, forming benzo[c]pyridine . The structure of “2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide” would be similar, with additional functional groups attached.Chemical Reactions Analysis
The chemical reactions involving isoquinoline derivatives are diverse. For instance, bromination of certain isoquinoline derivatives affords a light-orange crystalline perbromide precipitate, which rapidly decolorizes upon heating .Scientific Research Applications
- Researchers have explored the anti-tumor properties of 2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide. In particular, a compound named D13 derived from this scaffold exhibited promising anti-tumor activity . Further investigations are warranted to understand its mechanism of action and potential therapeutic applications.
- Certain derivatives of this compound have shown anti-inflammatory and analgesic activities. For instance, compounds like (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide demonstrated efficacy comparable to established drugs like indomethacin and celecoxib . These findings suggest potential applications in pain management and inflammation-related disorders.
- Researchers have used 2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide as part of structured datasets to build, train, and validate predictive machine-learning models . Its inclusion in such studies highlights its relevance in computational drug discovery and bioinformatics.
Anti-Tumor Activity
Anti-Inflammatory and Analgesic Effects
Predictive Modeling and Machine Learning
Future Directions
Isoquinoline-based compounds, including “2-Methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide”, have garnered a lot of attention in the scientific community due to their diverse biological activities . This has resulted in the development of novel THIQ analogs with potent biological activity . Therefore, the future direction in this field could involve further exploration and development of these compounds for various therapeutic applications.
properties
IUPAC Name |
2-methyl-3,4-dihydro-1H-isoquinoline-5-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S/c1-12-6-5-9-8(7-12)3-2-4-10(9)15(11,13)14/h2-4H,5-7H2,1H3,(H2,11,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTRJAAVMDLBFAO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)C=CC=C2S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfonamide | |
CAS RN |
2095411-24-6 |
Source
|
Record name | 2-methyl-1,2,3,4-tetrahydroisoquinoline-5-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.